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An In-depth Technical Guide to SOLVENT
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For Researchers, Scientists, and Drug Development Professionals

Introduction
Solvent Yellow 141 is a brilliant greenish-yellow solvent dye known for its high thermal stability

and solubility in organic media.[1][2] Belonging to the azo class of dyes, it is characterized by

the presence of an -N=N- chromophore.[1][2] Its robust performance, particularly at high

temperatures, makes it a widely used colorant in the plastics and coatings industry.[1][2] This

document provides a comprehensive overview of its chemical and physical properties, a

plausible synthesis methodology, and its primary applications.

Chemical and Physical Properties
Solvent Yellow 141 is identified by its CAS Number 106768-98-3.[1][3][4][5][6][7] While its

precise molecular structure is not consistently reported across public domains, it is chemically

classified as an azo pyridone dye.[8] This structural feature, the pyridone moiety, is a key

contributor to its exceptional thermal and oxidative stability.[1][2] The dye is a yellow or

greenish-yellow powder, insoluble in water but soluble in various organic solvents.[8][9][10]
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Table 1: Physicochemical Properties of Solvent Yellow
141

Property Value Reference(s)

CAS Number 106768-98-3 [1][3][4][5][6][7]

Chemical Class Azo Pyridone [8]

Appearance Greenish-yellow powder [6][9]

Hue Bright greenish-yellow [4][11]

Melting Point 180 °C [8][12]

Heat Resistance Stable up to 260 °C [1][2][4][9][10][11]

Density 1.20 - 1.48 g/cm³ [6][8][9][10]

Light Fastness 5 (on a scale of 1 to 8) [9][10]

Acid Resistance 4 (on a scale of 1 to 5) [6][9][10]

Alkali Resistance 5 (on a scale of 1 to 5) [6][9][10]

Water Solubility Insoluble [11][12]

Synthesis and Experimental Protocols
The synthesis of Solvent Yellow 141 follows a conventional azo coupling pathway, which

involves two primary stages: diazotization and azo coupling.[1][2] This method is a cornerstone

of azo dye production.[9][13]

General Synthesis Workflow
The process begins with the diazotization of a primary aromatic amine. This intermediate, a

diazonium salt, is highly reactive and typically unstable, necessitating its immediate use in the

subsequent step.[9] The diazonium salt then acts as an electrophile in a reaction with a

coupling component, in this case, a pyridone derivative, to form the final azo dye.[10]
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General Synthesis Workflow for Solvent Yellow 141
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Caption: General Synthesis Workflow for Solvent Yellow 141.

Representative Experimental Protocol: Azo Dye
Synthesis
The following is a generalized protocol for the synthesis of an azo dye, adaptable for producing

an azo pyridone dye like Solvent Yellow 141. Specific reactants and quantities would need to

be optimized for this particular dye.

Part A: Diazotization

A primary aromatic amine is dissolved or suspended in a cold aqueous mineral acid, such as

hydrochloric acid, in a beaker.[9]

The mixture is cooled to 0-5 °C in an ice-water bath to ensure the stability of the resulting

diazonium salt.[9]

A pre-cooled aqueous solution of sodium nitrite (NaNO₂) is added dropwise to the amine

solution while maintaining the low temperature and stirring continuously.[9][13]

The reaction is stirred for a short period after the addition is complete to ensure full

conversion to the aryl diazonium salt. The resulting suspension is used immediately in the

next step.[9]

Part B: Azo Coupling
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In a separate flask, the pyridone coupling component is dissolved in an appropriate solvent,

often a weakly alkaline or acidic solution depending on the specific coupling partner, and

cooled in an ice-water bath.[13]

The cold diazonium salt suspension from Part A is slowly added to the stirring solution of the

coupling component.[9]

The reaction mixture is kept cold and stirred for a period of 10-30 minutes, during which the

brightly colored dye will precipitate out of the solution.[9]

Part C: Isolation and Purification

The precipitated dye is collected by vacuum filtration.[9]

The solid product is washed with cold water and potentially a saturated sodium chloride

solution to remove impurities and unreacted starting materials.[9]

The final product is air-dried or dried in a desiccator to yield the purified Solvent Yellow 141
powder.[9]

Applications in Research and Industry
The primary utility of Solvent Yellow 141 lies in its function as a colorant for a wide array of

materials. Its excellent thermal stability makes it particularly suitable for high-temperature

processing of plastics.[1][2]

Industrial Applications:

Plastics and Polymers: It is extensively used for coloring plastics such as polystyrene (PS),

high-impact polystyrene (HIPS), polymethyl methacrylate (PMMA), ABS, SAN, PC, PVC-R,

and PET.[1][8]

Coatings and Inks: It is recommended for use in transparent paints, coatings, and printing

inks.[1]

Other Materials: The dye is also used for coloring fibers, rubber, waxes, oils, lubricants, fuel,

and candles.[6][9]
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Research Applications:

Tracer Dye: In chemistry, it can be employed as a tracer dye in various processes due to its

vibrant color.[1]

Staining: It has been investigated for potential use in biological staining techniques for

microscopy.[1]

Safety and Handling
While specific acute toxicity data for Solvent Yellow 141 is not readily available, standard

laboratory safety precautions should be observed when handling this compound. It is

recommended to use personal protective equipment, including gloves and safety goggles, to

avoid skin and eye contact.[1] Handling should be performed in a well-ventilated area to

minimize inhalation of the powder.

Conclusion
Solvent Yellow 141 is a high-performance azo pyridone dye with significant industrial

importance, primarily in the coloration of plastics and coatings processed at high temperatures.

Its brilliant greenish-yellow hue, coupled with excellent heat and chemical resistance, ensures

its continued relevance in various manufacturing sectors. The synthesis, based on the well-

established diazotization and azo coupling reactions, allows for efficient production. Further

research could focus on exploring its potential in novel applications, such as advanced

functional materials or biological imaging, building upon its stable chemical nature and strong

coloration.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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